Cas no 109300-05-2 (7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-)

• Product Name: 7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-
• CAS No: 109300-05-2
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 3598922
• PubChem ID: 13842630
• Update Time: 2025-04-22

7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 7(4H)-Benzothiazolone, 5,6-dihydro-2,5,5-trimethyl-
• 5,6-Dihydro-2,5,5-trimethyl-7(4H)-benzothiazolone
• AKOS011369459
• DTXSID801234280
• 109300-05-2
• SCHEMBL12680949

• Inchi： 1S/C10H13NOS/c1-6-11-7-4-10(2,3)5-8(12)9(7)13-6/h4-5H2,1-3H3
• InChI Key： ORHYJWXSILMVFB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones